Cas no 89326-68-1 (Benzenepentanoic acid, 4-acetyl-)

• Product Name: Benzenepentanoic acid, 4-acetyl-
• CAS No: 89326-68-1
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 604156
• PubChem ID: 21937109
• Update Time: 2025-04-19

Benzenepentanoic acid, 4-acetyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 4-acetyl-
• 5-(4-acetylphenyl)pentanoic acid
• 89326-68-1
• SCHEMBL2212719
• 5-(4-Acetylphenyl)valeric acid
• VJKHPZKUHNQYHL-UHFFFAOYSA-N
• DTXSID50620373

• Inchi： 1S/C13H16O3/c1-10(14)12-8-6-11(7-9-12)4-2-3-5-13(15)16/h6-9H,2-5H2,1H3,(H,15,16)
• InChI Key： VJKHPZKUHNQYHL-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų